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An In-depth Technical Guide to Phenyl
Dichlorophosphate
For Researchers, Scientists, and Drug Development Professionals

This technical guide provides a comprehensive overview of phenyl dichlorophosphate, a

versatile reagent in organic synthesis. Due to the ambiguity of the term

"Chloro(phenoxy)phosphinate," this document focuses on the most plausible and well-

documented interpretation: phenyl dichlorophosphate (CAS No. 770-12-7). This guide covers

its chemical identity, physicochemical properties, synthesis, key reactions and applications,

spectroscopic data, and safety and handling protocols, tailored for professionals in research

and development.

Chemical Identity and Physicochemical Properties
Phenyl dichlorophosphate, also known by its IUPAC name phenyl phosphorodichloridate, is a

highly reactive organophosphorus compound. Its utility in chemical synthesis stems from the

two labile chlorine atoms attached to the phosphoryl center, making it an excellent

phosphorylating agent.[1]

Table 1: Chemical Identifiers for Phenyl Dichlorophosphate
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Identifier Value

CAS Number 770-12-7

IUPAC Name Phenyl phosphorodichloridate

Synonyms

Dichlorophenoxyphosphine oxide,

Phenoxyphosphoryl dichloride,

Phenylphosphoric acid dichloride

Molecular Formula C₆H₅Cl₂O₂P[1]

Molecular Weight 210.98 g/mol [2]

InChI Key TXFOLHZMICYNRM-UHFFFAOYSA-N[3]

Table 2: Physicochemical Properties of Phenyl Dichlorophosphate

Property Value

Appearance Clear, colorless to very slightly brown liquid[3]

Boiling Point 241-243 °C (lit.)[4]

Density 1.412 g/mL at 25 °C (lit.)[4]

Refractive Index (n20/D) 1.523 (lit.)[4]

Solubility
Soluble in chloroform; decomposes in water or

hot alcohols.[1]

Moisture Sensitivity

Highly sensitive to moisture; hydrolyzes to

produce phenyl phosphate and hydrogen

chloride.[1]

Experimental Protocols
Synthesis of Phenyl Dichlorophosphate
A common method for the preparation of phenyl dichlorophosphate involves the reaction of

phenol with phosphorus oxychloride.[1]
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Experimental Protocol:

To a four-necked flask equipped with a mechanical stirrer, dropping funnel, condenser, and a

gas outlet, add phosphorus oxychloride (160 g, 1 mol) and a catalytic amount of titanium

tetrachloride (1 g).

Heat the mixture to 70-80 °C with stirring.

Slowly add phenol (94 g, 1 mol) dropwise over a period of 2-3 hours. Hydrogen chloride gas

will be evolved and should be directed to a scrubber.

After the addition is complete, maintain the reaction temperature at 80-90 °C for 3-5 hours,

or until the evolution of hydrogen chloride ceases.

After the reaction is complete, remove the excess phosphorus oxychloride by distillation

under reduced pressure (30-100 kPa) at a temperature of 30-100 °C.

The crude phenyl dichlorophosphate is then purified by vacuum distillation to yield the final

product.

Reactants Catalyst Conditions

Products

Phenol

Reaction

Phosphorus Oxychloride (POCl₃) Titanium Tetrachloride (TiCl₄)

Catalyst

70-90 °C

Heat

Phenyl Dichlorophosphate Hydrogen Chloride (HCl)
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Caption: Synthesis of Phenyl Dichlorophosphate.

Applications in Organic Synthesis
Phenyl dichlorophosphate is a versatile reagent with several important applications in organic

synthesis, primarily as a phosphorylating agent.

Synthesis of Phosphate Diesters
Phenyl dichlorophosphate is widely used for the preparation of symmetrical and unsymmetrical

phosphate diesters, which are of significant biological interest.[5]

General Experimental Protocol for Symmetrical Phosphate Diesters:

Dissolve the alcohol (2 equivalents) in a dry, aprotic solvent (e.g., pyridine or dioxane with

triethylamine) under an inert atmosphere.

Cool the solution in an ice bath.

Slowly add a solution of phenyl dichlorophosphate (1 equivalent) in the same solvent to the

cooled alcohol solution with stirring.

Allow the reaction to warm to room temperature and stir for several hours or until the

reaction is complete (monitored by TLC).

The resulting phenyl phosphate triester can be isolated and purified.

The phenyl group can be subsequently removed by hydrogenolysis or hydrolysis to yield the

final phosphate diester.[5]

Pfitzner-Moffatt Oxidation
Phenyl dichlorophosphate can be used as an activating agent for dimethyl sulfoxide (DMSO) in

the Pfitzner-Moffatt oxidation of primary and secondary alcohols to aldehydes and ketones,

respectively.[6][7] This method offers a milder alternative to other oxidation protocols.

General Reaction Scheme:
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Reactants

Products

Primary or Secondary Alcohol

Pfitzner-Moffatt
Oxidation

DMSO Phenyl Dichlorophosphate

Activator

Aldehyde or Ketone Dimethyl Sulfide Phosphorus Byproducts

Click to download full resolution via product page

Caption: Pfitzner-Moffatt Oxidation using Phenyl Dichlorophosphate.

Spectroscopic Data
Table 3: Spectroscopic Data for Phenyl Dichlorophosphate

Spectrum Key Features

¹H NMR (90 MHz, CDCl₃)
Signals corresponding to the aromatic protons

of the phenyl group are observed.[3]

IR Spectrum (liquid film)
Characteristic peaks for P=O, P-O-Ar, and C-H

(aromatic) bonds are present.[8]

Mass Spectrum

The mass spectrum shows a molecular ion peak

corresponding to the molecular weight of the

compound.[9]

Safety and Handling

Foundational & Exploratory

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 5 / 7 Tech Support

https://www.benchchem.com/product/b15487752?utm_src=pdf-body-img
https://www.chemicalbook.com/SpectrumEN_770-12-7_1hnmr.htm
https://webbook.nist.gov/cgi/inchi?ID=C770127&Mask=80
https://webbook.nist.gov/cgi/inchi?ID=C770127&Mask=200
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b15487752?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


Phenyl dichlorophosphate is a corrosive and moisture-sensitive compound that requires careful

handling.

Handling: Use in a well-ventilated fume hood. Wear appropriate personal protective

equipment (PPE), including chemical-resistant gloves, safety goggles, and a lab coat. Avoid

inhalation of vapors and contact with skin and eyes.[10]

Storage: Store in a cool, dry place away from moisture. The container should be tightly

sealed and stored under an inert atmosphere (e.g., nitrogen or argon).[10]

Hazards: The compound is harmful if swallowed and causes severe skin burns and eye

damage. It may be corrosive to metals.[11] In case of contact, immediately flush the affected

area with copious amounts of water and seek medical attention.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com

Foundational & Exploratory

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 7 / 7 Tech Support

https://webbook.nist.gov/cgi/cbook.cgi?ID=C644973&Mask=200
https://www.benchchem.com/product/b15487752#cas-number-and-iupac-name-for-chloro-phenoxy-phosphinate
https://www.benchchem.com/product/b15487752#cas-number-and-iupac-name-for-chloro-phenoxy-phosphinate
https://www.benchchem.com/product/b15487752#cas-number-and-iupac-name-for-chloro-phenoxy-phosphinate
https://www.benchchem.com/product/b15487752#cas-number-and-iupac-name-for-chloro-phenoxy-phosphinate
https://www.benchchem.com/contactus?utm_src=support
https://www.benchchem.com/product/b15487752?utm_src=pdf-bulk
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b15487752?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

